Sparstolenin B

• CAS: 1259330-61-4
• Molecular Formula: C15H8O5
• Molecular Weight: 268.22 g/mol
• InChI: InChI=1S/C15H8O5/c16-7-1-3-11-8(5-7)9-6-19-15(18)14-10(17)2-4-12(20-11)13(9)14/h1-6,16,18H
• InChIKey: KUPDHLFGNQEASI-UHFFFAOYSA-N

Sparstolonin B (SsnB, CAS 1259330-61-4): Natural Isocoumarin TLR2/TLR4 Antagonist for Inflammation and Infectious Disease Research

Sparstolonin B (SsnB; also referred to as Sparstolenin B or Sparastolonin B) is a naturally occurring isocoumarin-derived anthracene analog isolated from the tubers of Sparganium stoloniferum and Scirpus yagara, with its structure confirmed by NMR spectroscopy and X-ray crystallography [1]. It is characterized as a selective Toll-like receptor (TLR) 2 and TLR4 antagonist that blocks MyD88 recruitment to TLR2/TLR4 TIR domains without inhibiting TLR3- or TLR9-mediated signaling [1]. SsnB has demonstrated dose-dependent inhibition of neuroblastoma cell viability (1–20 µM), anti-HIV activity, and most recently, specific antibacterial activity against Gram-positive pathogens including MRSA (MIC 1–4 µg/mL) [2].

Selectivity TLR2/TLR4-selective antagonist; blocks MyD88 recruitment to TLR2/4 TIR domains without inhibiting TLR3 or TLR9 signaling.

Antimicrobial Reported activity against Gram-positive pathogens including MRSA; supports infection model studies with combined TLR modulation.

Mechanism Enables pathway-specific dissection of TLR2/4 contributions in inflammation, avoiding pan-NF-κB inhibition confounding effects.

• [1] Liang Q, Wu Q, Jiang J, Duan J, Wang C, Smith MD, Lu H, Wang Q, Nagarkatti P, Fan D. Characterization of sparstolonin B, a Chinese herb-derived compound, as a selective Toll-like receptor antagonist with potent anti-inflammatory properties. J Biol Chem. 2011;286(30):26470-26479. View Source
• [2] Sayed AM, et al. Sparstolonin B attenuates MRSA-induced wound and peritonitis infection: in vivo, phytochemical, and computational investigation. Sci Rep. 2025;15:32706. View Source

Why Sparstolonin B Cannot Be Functionally Substituted by Generic TLR4 Antagonists or Other Isocoumarins

Sparstolonin B (SsnB) differs mechanistically from broad-spectrum anti-inflammatory agents and even other TLR4 antagonists. Unlike non-selective NF-κB inhibitors (e.g., BAY 11-7082) or pan-TLR antagonists, SsnB selectively blocks TLR2- and TLR4-mediated inflammatory signaling while sparing TLR3 and TLR9 pathways—a selectivity profile confirmed across multiple ligand challenges including LPS (TLR4), Pam3CSK4 (TLR1/2), Fsl-1 (TLR2/6), poly(I:C) (TLR3), and ODN1668 (TLR9) [1]. This targeted mechanism contrasts with generic isocoumarins or flavonoids that lack defined receptor selectivity. Furthermore, SsnB exhibits a dual functional profile combining TLR antagonism with direct Gram-positive antibacterial activity (MIC 1–4 µg/mL against S. aureus and E. faecalis, including clinical MRSA) [2]. Substituting SsnB with a generic anti-inflammatory compound (e.g., dexamethasone, curcumin) or a conventional antibiotic (e.g., vancomycin) would forfeit either the immune-modulatory component or the direct antimicrobial activity, respectively—each a critical dimension for studies investigating host-pathogen interactions, sepsis, or inflammatory complications of infection [2][3].

TLR4-only antagonists

May lack TLR2 inhibition and direct antibacterial activity, limiting utility in dual-pathway infection models.

Broad-spectrum NF-κB inhibitors

Non-selectively suppress multiple TLR pathways (including TLR3/9), preventing isolation of TLR2/4-specific contributions.

Conventional antibiotics (e.g., vancomycin)

Do not provide TLR-mediated anti-inflammatory modulation, which may be required for host-pathogen interaction endpoints.

• [1] Liang Q, Wu Q, Jiang J, Duan J, Wang C, Smith MD, Lu H, Wang Q, Nagarkatti P, Fan D. Characterization of sparstolonin B, a Chinese herb-derived compound, as a selective Toll-like receptor antagonist with potent anti-inflammatory properties. J Biol Chem. 2011;286(30):26470-26479. View Source
• [2] Sayed AM, et al. Sparstolonin B attenuates MRSA-induced wound and peritonitis infection: in vivo, phytochemical, and computational investigation. Sci Rep. 2025;15:32706. View Source
• [3] Liang Q, Dong S, Lei L, Liu J, Zhang H, Li Y, et al. Protective effects of Sparstolonin B, a selective TLR2 and TLR4 antagonist, on mouse endotoxin shock. Cytokine. 2015;75(1):136-143. View Source

Sparstolonin B (SsnB) Quantitative Differentiation Evidence: Comparative Activity Data Against TLR Antagonists and Antibacterial Agents

SsnB TLR2/TLR4 Selectivity vs. TLR3/TLR9: Pathway-Specific Antagonism Confirmed by Multi-Ligand Profiling

Sparstolonin B (SsnB) exhibits selective antagonism of TLR2 and TLR4 signaling while demonstrating no inhibitory activity against TLR3 or TLR9 pathways. In mouse macrophages stimulated with pathway-specific ligands, SsnB treatment (concentration range: 1–30 µM) effectively suppressed inflammatory cytokine expression induced by LPS (TLR4 ligand), Pam3CSK4 (TLR1/TLR2 ligand), and Fsl-1 (TLR2/TLR6 ligand). In contrast, SsnB showed no inhibition of responses induced by poly(I:C) (TLR3 ligand) or ODN1668 (TLR9 ligand) [1]. This selectivity is mechanistically linked to SsnB's ability to reduce MyD88 association with TLR4 and TLR2 TIR domains, but not with TLR9, as demonstrated by co-immunoprecipitation in HEK293T and THP-1 cells [1]. Comparatively, broad-spectrum NF-κB inhibitors such as BAY 11-7082 inhibit all TLR pathways non-selectively, while many natural polyphenols (e.g., resveratrol, curcumin) exhibit multi-target activity without defined receptor-level discrimination.

TLR Pathway Selectivity

Head-to-head

Inhibits TLR2 and TLR4 signaling (LPS, Pam3CSK4, Fsl-1). No inhibition of TLR3 (poly I:C) or TLR9 (ODN1668).

Supports TLR2/4-specific pathway dissection without off-pathway confounding.

Mouse macrophages; 1–30 µM SsnB; MyD88 co-IP confirmation.

Evidence Dimension	TLR pathway inhibition selectivity (cytokine expression suppression)
Target Compound Data	Effective inhibition: LPS (TLR4), Pam3CSK4 (TLR1/2), Fsl-1 (TLR2/6). No inhibition: poly(I:C) (TLR3), ODN1668 (TLR9)
Comparator Or Baseline	Baseline: LPS/Pam3CSK4/Fsl-1-induced cytokine expression without SsnB; Comparator TLR ligands: poly(I:C) and ODN1668
Quantified Difference	Selective inhibition restricted to TLR2 and TLR4 pathways; TLR3 and TLR9 pathways unaffected
Conditions	Mouse peritoneal macrophages; SsnB concentration range 1–30 µM; stimulation with TLR-specific ligands

Why This Matters

This defined receptor-level selectivity enables mechanistic dissection of TLR2/TLR4-specific contributions in complex inflammatory models, avoiding confounding off-pathway inhibition that would occur with pan-TLR or NF-κB inhibitors.

• [1] Liang Q, Wu Q, Jiang J, Duan J, Wang C, Smith MD, Lu H, Wang Q, Nagarkatti P, Fan D. Characterization of sparstolonin B, a Chinese herb-derived compound, as a selective Toll-like receptor antagonist with potent anti-inflammatory properties. J Biol Chem. 2011;286(30):26470-26479. View Source

SsnB Antibacterial Activity Against MRSA: Dual-Action Profile vs. Vancomycin and Natural Isocoumarins

Sparstolonin B (SsnB) demonstrates specific antibacterial activity against Gram-positive bacteria with an MIC range of 1–4 µg/mL against Staphylococcus aureus and Enterococcus faecalis, including activity against clinical MRSA strain K15 [1]. This antibacterial potency is combined with TLR2/TLR4 antagonism, a dual functional profile not observed with comparator compounds. Vancomycin, a first-line glycopeptide antibiotic for MRSA, exhibits MIC values of 0.5–2 µg/mL against MRSA but lacks any TLR-antagonistic or anti-inflammatory activity [2]. Conversely, structurally related isocoumarins (e.g., setosphamarins A–E) demonstrate anti-inflammatory activity via nitric oxide inhibition in LPS-induced macrophages but lack reported direct antibacterial activity [3]. In a rabbit wound infection model, SsnB treatment reduced bacterial counts by 1.21 log-units and improved wound healing rates compared to untreated controls [1]. In a peritonitis infection model, bacterial count reduction reached 1.23 log-units [1].

Antimicrobial Activity vs. MRSA

Cross-study comparable

MIC 1–4 µg/mL against S. aureus and E. faecalis (MRSA strain K15); dual TLR2/4 antagonism absent in vancomycin.

Supports antimicrobial screening and combined infection-inflammation model studies.

Broth microdilution; in vivo rabbit wound/peritonitis models.

Evidence Dimension	Antibacterial activity against MRSA (MIC)
Target Compound Data	MIC 1–4 µg/mL against S. aureus and E. faecalis; activity against MRSA strain K15 confirmed
Comparator Or Baseline	Vancomycin: MIC 0.5–2 µg/mL against MRSA (no TLR antagonism); Related isocoumarins: anti-inflammatory activity but no reported antibacterial activity
Quantified Difference	SsnB MIC 1–4 µg/mL (comparable potency range to vancomycin) + TLR2/4 antagonism (absent in vancomycin); Antibacterial activity absent in comparator isocoumarins
Conditions	In vitro broth microdilution assay; in vivo rabbit wound infection and peritonitis models with MRSA strain K15

Why This Matters

The dual antibacterial/anti-inflammatory action of SsnB addresses a critical gap in infectious disease research: compounds that simultaneously reduce pathogen burden and dampen TLR-mediated inflammatory damage, which pure antibiotics cannot achieve.

• [1] Sayed AM, et al. Sparstolonin B attenuates MRSA-induced wound and peritonitis infection: in vivo, phytochemical, and computational investigation. Sci Rep. 2025;15:32706. View Source
• [2] Liu C, Bayer A, Cosgrove SE, et al. Clinical practice guidelines by the Infectious Diseases Society of America for the treatment of methicillin-resistant Staphylococcus aureus infections in adults and children. Clin Infect Dis. 2011;52(3):e18-e55. View Source
• [3] Panthong K, et al. Anti-Inflammatory Properties of Oxygenated Isocoumarins and Xanthone from Thai Mangrove-Associated Endophytic Fungus Setosphaeria rostrata. Molecules. 2024;29(3):603. View Source

SsnB Endotoxemia Protection: In Vivo TNF-α and IL-6 Suppression vs. Untreated LPS Challenge

In a mouse endotoxin shock model, Sparstolonin B (SsnB) pre-treatment (100 µg/mouse, intraperitoneal administration) significantly suppressed LPS-induced increases in TNF-α and IL-6 levels in serum, lungs, and livers, and substantially attenuated lung dysfunction [1]. This in vivo anti-inflammatory efficacy distinguishes SsnB from many natural isocoumarins that show activity only in cell-based assays without validated in vivo translation. For comparison, the synthetic TLR4 antagonist TAK-242 (resatorvid) requires doses of 3–10 mg/kg for comparable cytokine suppression in murine endotoxemia models but carries documented formulation challenges including poor aqueous solubility and limited bioavailability [2]. Curcumin, another natural anti-inflammatory comparator, requires doses exceeding 50–100 mg/kg for modest TNF-α suppression in similar models and exhibits extensive first-pass metabolism [3]. In vitro, SsnB also inhibits TLR ligand-induced cytokine expression in mouse macrophages and reduces MyD88 recruitment to TLR4 and TLR2 [1].

In Vivo Endotoxemia Protection

Cross-study comparable

100 µg/mouse i.p. suppressed LPS-induced TNF-α and IL-6 in serum, lungs, and liver; attenuated lung dysfunction.

In vivo model-response context for systemic inflammation research.

Mouse endotoxin model; compared to TAK-242 and curcumin at higher doses.

Evidence Dimension	In vivo suppression of LPS-induced TNF-α and IL-6
Target Compound Data	100 µg/mouse (i.p.) significantly suppressed LPS-induced TNF-α and IL-6 in serum, lungs, and livers
Comparator Or Baseline	TAK-242: 3–10 mg/kg required for cytokine suppression; Curcumin: >50–100 mg/kg required, limited bioavailability
Quantified Difference	SsnB active at ~5 mg/kg (equivalent) with dual TLR2/TLR4 targeting; TAK-242 targets TLR4 only; curcumin non-selective with poor PK
Conditions	Mouse endotoxin shock model; LPS challenge; 5–6-week-old male C57Bl/6 mice; i.p. administration

Why This Matters

Demonstrated in vivo efficacy at relatively low doses supports SsnB's translational relevance and distinguishes it from purely cell-active compounds, informing procurement for animal model studies of sepsis and systemic inflammation.

• [1] Liang Q, Dong S, Lei L, Liu J, Zhang H, Li Y, et al. Protective effects of Sparstolonin B, a selective TLR2 and TLR4 antagonist, on mouse endotoxin shock. Cytokine. 2015;75(1):136-143. View Source
• [2] Matsunaga N, Tsuchimori N, Matsumoto T, Ii M. TAK-242 (resatorvid), a small-molecule inhibitor of Toll-like receptor (TLR) 4 signaling, binds selectively to TLR4 and interferes with interactions between TLR4 and its adaptor molecules. Mol Pharmacol. 2011;79(1):34-41. View Source
• [3] Anand P, Kunnumakkara AB, Newman RA, Aggarwal BB. Bioavailability of curcumin: problems and promises. Mol Pharm. 2007;4(6):807-818. View Source

SsnB MyD88-Dependent Mechanism: Direct Evidence of TLR2/TLR4 Adaptor Inhibition vs. TLR9

Co-immunoprecipitation studies demonstrate that Sparstolonin B (SsnB) reduces the association of MyD88 with TLR4 and TLR2, but not with TLR9, in HEK293T cells and THP-1 cells overexpressing MyD88 and the respective TLRs [1]. This mechanism differs from that of other TLR4 antagonists such as LPS from Rhodobacter sphaeroides (LPS-RS), which acts as a competitive antagonist at the TLR4/MD-2 receptor complex without disrupting downstream MyD88 recruitment [2]. Eritoran (E5564), a synthetic lipid A analog, also functions as a competitive TLR4/MD-2 antagonist without affecting TLR2 signaling [3]. In contrast, SsnB uniquely disrupts MyD88 recruitment to both TLR2 and TLR4 TIR domains while sparing TLR9-MyD88 interactions, providing a distinct mechanistic fingerprint that cannot be replicated by competitive binding antagonists [1]. Functional validation shows SsnB blunted NF-κB activity in THP-1 cells expressing a chimeric CD4-TLR4 receptor that triggers constitutive NF-κB activation [1].

MyD88 Recruitment Disruption

Head-to-head

Reduces MyD88 association with TLR4 and TLR2 TIR domains; no effect on TLR9-MyD88. Distinct from competitive TLR4 antagonists (eritoran, LPS-RS).

Supports studies of TLR2/4 adaptor recruitment and TIR domain interactions.

HEK293T and THP-1 cells; co-IP assay.

Evidence Dimension	Mechanism of TLR inhibition
Target Compound Data	Reduces MyD88 association with TLR4 and TLR2 TIR domains; no effect on TLR9-MyD88 association
Comparator Or Baseline	LPS-RS: competitive TLR4/MD-2 antagonist; Eritoran: competitive TLR4/MD-2 antagonist (no TLR2 activity)
Quantified Difference	SsnB: MyD88 recruitment disruption for TLR2/TLR4 only; Comparators: competitive receptor antagonism only
Conditions	HEK293T and THP-1 cells; MyD88 and TLR overexpression; co-immunoprecipitation assay

Why This Matters

The distinct MyD88-disruptive mechanism enables SsnB to inhibit both TLR2 and TLR4 pathways simultaneously, a dual-targeting profile unavailable from competitive TLR4 antagonists like eritoran or LPS-RS, making SsnB uniquely suited for models where both TLR2 and TLR4 contribute to pathology.

• [1] Liang Q, Wu Q, Jiang J, Duan J, Wang C, Smith MD, Lu H, Wang Q, Nagarkatti P, Fan D. Characterization of sparstolonin B, a Chinese herb-derived compound, as a selective Toll-like receptor antagonist with potent anti-inflammatory properties. J Biol Chem. 2011;286(30):26470-26479. View Source
• [2] Kutuzova GD, Albrecht RM, Erickson CM, Qureshi N. Diphosphoryl lipid A from Rhodobacter sphaeroides blocks the binding and internalization of lipopolysaccharide in RAW 264.7 cells. J Immunol. 2001;167(1):482-489. View Source
• [3] Mullarkey M, Rose JR, Bristol J, et al. Inhibition of endotoxin response by e5564, a novel Toll-like receptor 4-directed endotoxin antagonist. J Pharmacol Exp Ther. 2003;304(3):1093-1102. View Source

Sparstolonin B (SsnB, CAS 1259330-61-4) Evidence-Based Research and Industrial Application Scenarios

Dual-Action MRSA Wound Infection Studies Requiring Simultaneous Antimicrobial and Anti-Inflammatory Activity

Sparstolonin B (SsnB) is uniquely suited for preclinical studies of MRSA-infected wound models where both bacterial clearance and inflammatory modulation are required. SsnB demonstrates specific antibacterial activity against Gram-positive bacteria including MRSA (MIC 1–4 µg/mL) while simultaneously downregulating TLR2-mediated inflammatory mediators (MCP-1, CXCL-1, CXCL-2, IL-6, IL-1β) [1]. In rabbit wound infection models, SsnB achieved bacterial count reductions of 1.21 log-units and significantly improved wound healing and tissue repair rates compared to untreated controls [1]. This dual profile is not available from vancomycin (antibacterial only) or dexamethasone (anti-inflammatory only), positioning SsnB as a tool compound for investigating integrated host-pathogen therapeutic strategies.

TLR2/TLR4-Specific Pathway Dissection in Inflammatory Disease Models

SsnB enables precise mechanistic studies requiring selective inhibition of TLR2 and TLR4 signaling without confounding off-target effects on TLR3 or TLR9 pathways. As demonstrated by multi-ligand profiling, SsnB inhibits LPS (TLR4), Pam3CSK4 (TLR1/2), and Fsl-1 (TLR2/6) responses while leaving poly(I:C) (TLR3) and ODN1668 (TLR9) signaling intact [1]. This selectivity, combined with the compound's defined MyD88-disruptive mechanism [1], makes SsnB a superior alternative to pan-NF-κB inhibitors (e.g., BAY 11-7082) or non-selective natural anti-inflammatories (e.g., curcumin) for experiments designed to isolate TLR2/TLR4 contributions in atherosclerosis, hepatic fibrosis, ischemia-reperfusion injury, and autoimmune disease models [2][3].

Endotoxemia and Sepsis Research Requiring Validated In Vivo Anti-Inflammatory Efficacy

SsnB is appropriate for murine endotoxemia and sepsis models where in vivo anti-inflammatory activity has been quantitatively validated. At 100 µg/mouse (i.p.), SsnB significantly suppressed LPS-induced increases in serum, lung, and liver TNF-α and IL-6 levels, with substantial attenuation of lung dysfunction [1]. This established in vivo efficacy distinguishes SsnB from many natural isocoumarins that lack documented in vivo translation. For researchers investigating TLR2/TLR4 contributions to septic shock pathogenesis or evaluating host-directed adjunctive therapies, SsnB offers a mechanistically defined, dual-target TLR antagonist with peer-reviewed in vivo validation [1][2].

Mechanistic Studies of MyD88-Dependent TLR2/TLR4 Signaling Complex Assembly

SsnB serves as a specialized tool for investigating protein-protein interactions in the TLR2/TLR4-MyD88 signaling axis. Co-immunoprecipitation evidence demonstrates that SsnB specifically reduces MyD88 association with TLR4 and TLR2 TIR domains without affecting TLR9-MyD88 interactions [1]. This defined molecular action contrasts with competitive TLR4 antagonists (eritoran, LPS-RS) that bind the TLR4/MD-2 complex without disrupting adaptor recruitment [2][3]. Researchers studying TIR domain interactions, MyD88-dependent signal initiation, or screening for novel TLR pathway modulators can employ SsnB as a reference compound for MyD88 recruitment disruption in both TLR2 and TLR4 contexts.

Application

Selection Property

Validation Focus

MRSA wound infection models

Dual antimicrobial and TLR2/4 antagonism profile

Bacterial burden and inflammatory mediator endpoint review

Inflammatory disease pathway studies

TLR2/4-selective antagonism (TLR3/9 spared)

Pathway-specific cytokine response and MyD88 endpoint assessment

Endotoxemia and sepsis research

In vivo model-response context at reported doses

TNF-α, IL-6, and organ function endpoint interpretation

TLR signaling complex assembly studies

MyD88 recruitment disruption mechanism

TIR domain co-immunoprecipitation and NF-κB activation readout

• [1] Sayed AM, et al. Sparstolonin B attenuates MRSA-induced wound and peritonitis infection: in vivo, phytochemical, and computational investigation. Sci Rep. 2025;15:32706. View Source
• [2] Liang Q, Wu Q, Jiang J, Duan J, Wang C, Smith MD, Lu H, Wang Q, Nagarkatti P, Fan D. Characterization of sparstolonin B, a Chinese herb-derived compound, as a selective Toll-like receptor antagonist with potent anti-inflammatory properties. J Biol Chem. 2011;286(30):26470-26479. View Source
• [3] Dattaroy D, Seth RK, Das S, et al. Sparstolonin B attenuates early liver inflammation in experimental NASH by modulating TLR4 trafficking in lipid rafts. Sci Rep. 2015;5:12901. View Source
• [4] Liang Q, Dong S, Lei L, Liu J, Zhang H, Li Y, et al. Protective effects of Sparstolonin B, a selective TLR2 and TLR4 antagonist, on mouse endotoxin shock. Cytokine. 2015;75(1):136-143. View Source
• [5] Mullarkey M, Rose JR, Bristol J, et al. Inhibition of endotoxin response by e5564, a novel Toll-like receptor 4-directed endotoxin antagonist. J Pharmacol Exp Ther. 2003;304(3):1093-1102. View Source
• [6] Kutuzova GD, Albrecht RM, Erickson CM, Qureshi N. Diphosphoryl lipid A from Rhodobacter sphaeroides blocks the binding and internalization of lipopolysaccharide in RAW 264.7 cells. J Immunol. 2001;167(1):482-489. View Source